Cas no 50354-46-6 (1-(2-methylphenyl)propan-2-ol)

1-(2-methylphenyl)propan-2-ol structure
1-(2-methylphenyl)propan-2-ol structure
Product Name:1-(2-methylphenyl)propan-2-ol
CAS No:50354-46-6
MF:C10H14O
MW:150.217563152313
CID:374269
PubChem ID:250507
Update Time:2025-04-19

1-(2-methylphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

    • Benzeneethanol, a,2-dimethyl-
    • 1-(2-methylphenyl)propan-2-ol
    • Benzeneethanol, -alpha-,2-dimethyl- (9CI)
    • (+-)-2-Hydroxy-1-o-tolyl-propan
    • (+-)-2-hydroxy-1-o-tolyl-propane
    • 1-(o-Methylphenyl)-propanol-2
    • 1-(o-tolyl)propan-2-ol
    • AC1L5HTU
    • AC1Q77AG
    • AR-1B1050
    • CTK4J2493
    • KST-1B5322
    • NSC70005
    • SureCN528954
    • NSC-70005
    • DTXSID00290626
    • 50354-46-6
    • SCHEMBL528954
    • AKOS010014008
    • EN300-1252537
    • Inchi: 1S/C10H14O/c1-8-5-3-4-6-10(8)7-9(2)11/h3-6,9,11H,7H2,1-2H3
    • InChI Key: JOWMHWINOVUGMD-UHFFFAOYSA-N
    • SMILES: OC(C)CC1C=CC=CC=1C

Computed Properties

  • Exact Mass: 150.10452
  • Monoisotopic Mass: 150.104
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 111
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Density: 0.982
  • Boiling Point: 215.8°C at 760 mmHg
  • Flash Point: 104.2°C
  • Refractive Index: 1.523
  • PSA: 20.23
  • LogP: 1.91830

1-(2-methylphenyl)propan-2-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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$348.0 2023-10-02
Enamine
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$364.0 2023-10-02
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$397.0 2023-10-02
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$414.0 2023-10-02
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Enamine
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